Cas no 770690-79-4 (1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)-)

• Product Name: 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)-
• CAS No: 770690-79-4
• MF: C₁₉H₂₁FN₄
• MW: 324.395247220993
• CID: 551343
• PubChem ID: 18464903
• Update Time: 2025-05-19

1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)-
• 2-(1,4-diazepan-1-yl)-1-[(4-fluorophenyl)methyl]benzimidazole
• 2-[1,4]DIAZEPAN-1-YL-1-(4-FLUORO-BENZYL)-1H-BENZOIMIDAZOLE
• 2-(1,4-diazepan-1-yl)-1-(4-fluorobenzyl)-1H-benzo[d]imidazole
• AG-H-07798
• CTK5E3796
• KB-142133
• SureCN7623108
• SCHEMBL7623108
• C19H21FN4
• DTXSID50594106
• JLSAYFORXPWAMK-UHFFFAOYSA-N
• CS-0455560
• 770690-79-4
• 1-(4-fluorobenzyl-1H-benzimidazol-2-yl)[1,4]diazepane
• 2-(1,4-diazepan-1-yl)-1-[(4-fluorophenyl)methyl]-1H-1,3-benzodiazole
• SB38676
• 2-(1,4-Diazepan-1-yl)-1-[(4-fluorophenyl)methyl]-1H-benzimidazole

• Inchi： 1S/C19H21FN4/c20-16-8-6-15(7-9-16)14-24-18-5-2-1-4-17(18)22-19(24)23-12-3-10-21-11-13-23/h1-2,4-9,21H,3,10-14H2
• InChI Key： JLSAYFORXPWAMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C2C=CC=CC=2N=C1N1CCNCCC1

Computed Properties

• Exact Mass: 324.17500
• Monoisotopic Mass: 324.17502485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.09000
• LogP: 3.41720

Additional information on 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)-

Professional Introduction to 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)- and CAS No 770690-79-4

1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 770690-79-4, represents a unique molecular architecture that combines the pharmacophoric properties of benzimidazole derivatives with the structural complexity of hexahydro-1H-1,4-diazepine scaffolds. The presence of a 4-fluorophenylmethyl group further enhances its potential as a bioactive molecule, making it a subject of extensive research and development.

The benzimidazole core is a well-established motif in drug discovery, known for its broad spectrum of biological activities. These activities include antiviral, antibacterial, anticancer, and anti-inflammatory effects. The introduction of fluorine atoms into aromatic rings, such as in the 4-fluorophenyl moiety, is a common strategy to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and influence the overall efficacy of the compound.

The hexahydro-1H-1,4-diazepine component adds an additional layer of complexity to this compound. This saturated heterocyclic system is known for its ability to mimic natural amino acid structures, which can be advantageous in designing molecules that interact with biological targets. The combination of benzimidazole and hexahydro-1H-1,4-diazepine creates a multifaceted pharmacophore that could potentially interact with multiple binding sites on biological targets, leading to enhanced therapeutic effects.

Recent studies have highlighted the importance of molecular diversity in drug discovery. Compounds like 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)- exemplify this principle by integrating multiple pharmacophoric elements into a single molecular framework. This approach has led to the discovery of novel therapeutic agents with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for further investigation in various therapeutic areas.

The synthesis of 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-yl)- involves complex organic transformations that require precise control over reaction conditions. The introduction of the hexahydro-1H-1,4-diazepin ring necessitates multi-step synthetic routes that often involve cyclization reactions and functional group transformations. Advanced synthetic techniques such as transition metal catalysis have been employed to achieve high yields and enantiopurity in the final product.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties in vitro. It has shown potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, its ability to interact with enzymes associated with cancer cell proliferation has been noted in early research. Additionally, its interaction with receptors related to inflammatory responses indicates its potential as an anti-inflammatory agent.

The use of computational methods has been instrumental in understanding the binding interactions of this compound with biological targets. Molecular docking simulations have been employed to predict how 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-1H-1,4-diazepin-1-y)l interacts with various proteins and enzymes. These simulations have provided valuable insights into the compound's binding affinity and mode of action.

Furthermore, the development of new analytical techniques has enabled researchers to study the physicochemical properties of this compound in greater detail. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been used to confirm the structure and purity of synthesized compounds. These analytical methods are crucial for ensuring that the final product meets the required standards for further biological testing.

The potential applications of 1H-Benzimidazole,1-[(4-fluorophenyl)methyl]-2-(hexahydro-lH-l ,4-diazepin-l -yl)- are diverse and span across multiple therapeutic areas. Its structural features make it a versatile scaffold for designing molecules that target various diseases. For example, its ability to inhibit key enzymes involved in cancer metabolism suggests its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways indicates its possible use in treating autoimmune diseases.

The pharmaceutical industry continues to invest heavily in discovering new therapeutic agents with improved efficacy and safety profiles. Compounds like 77069079_44 represent the cutting edge of drug discovery research. By combining known pharmacophores with novel structural elements， researchers aim to develop molecules that offer significant therapeutic advantages over existing treatments.

In conclusion， 77069079_44 is a promising compound with a unique molecular architecture that combines the pharmacological properties of benzimidazole derivatives with additional functional groups such as hexahydro-l H-l ,4-diazepine。 Its potential applications in various therapeutic areas make it a subject worthy of further investigation。 Advances in synthetic chemistry， computational methods， and analytical techniques continue to enhance our understanding of this compound's properties， paving the way for new discoveries in medicinal chemistry。